Cas no 2228583-69-3 (O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine
• CAS No: 2228583-69-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6561308
• PubChem ID: 165655172
• Update Time: 2025-10-19

O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine
• O-[2-(4-methylcyclohexyl)propan-2-yl]hydroxylamine
• 2228583-69-3
• EN300-1734646

• Inchi： 1S/C10H21NO/c1-8-4-6-9(7-5-8)10(2,3)12-11/h8-9H,4-7,11H2,1-3H3
• InChI Key： FIDGXKDMMMACEK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1CCC(C)CC1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine

Introduction to O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine (CAS No. 2228583-69-3)

O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine, a compound with the CAS number 2228583-69-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study for potential applications in drug discovery and therapeutic interventions.

The molecular structure of O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine features a hydroxylamine functional group attached to a propyl chain, which is further substituted with a 4-methylcyclohexyl moiety. This particular arrangement imparts distinct physicochemical properties, including solubility characteristics and reactivity patterns, that are crucial for its utility in synthetic chemistry and biological assays.

In recent years, there has been growing interest in the development of novel hydroxylamine derivatives due to their potential roles as intermediates in the synthesis of bioactive molecules. The presence of the cyclohexyl ring in O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine contributes to its stability and flexibility, which are desirable traits for molecules intended to interact with biological targets. This structural feature has made it a valuable building block in the construction of more complex pharmacophores.

One of the most compelling aspects of O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine is its potential application in the synthesis of enzyme inhibitors. Hydroxylamine derivatives have been shown to exhibit inhibitory activity against various enzymes by competing with natural substrates or by covalently modifying active sites. The specific steric and electronic environment provided by the 4-methylcyclohexyl group may enhance binding affinity and selectivity, making this compound a promising candidate for developing targeted therapeutics.

Recent studies have highlighted the importance of hydroxylamine-containing compounds in modulating inflammatory pathways. For instance, researchers have demonstrated that certain hydroxylamine derivatives can inhibit the activity of lipoxygenases, enzymes that play a key role in the production of pro-inflammatory mediators. Given the structural similarities between O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine and these bioactive molecules, it is conceivable that this compound could serve as a scaffold for designing novel anti-inflammatory agents.

The synthesis of O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine presents an interesting challenge due to the need for precise functionalization of the propyl chain and the cyclohexane ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These methods not only highlight the synthetic prowess required but also underscore the compound's significance in modern organic chemistry.

In addition to its pharmaceutical applications, O-2-(4-methylcyclohexyl)propan-2-ylhydroxylamine has shown promise in materials science. Its unique solubility profile and reactivity make it suitable for use as a precursor in polymer chemistry, where it can contribute to the development of novel materials with tailored properties. The ability to incorporate this compound into larger molecular frameworks opens up possibilities for creating advanced materials with applications ranging from coatings to biodegradable polymers.

The biological activity of O-2-(4-methylcyclohexyl)propan-2-lydroxymine has also been explored in terms of its potential effects on cellular signaling pathways. Preliminary experiments suggest that it may interact with specific receptors or enzymes involved in cell growth and differentiation. While further research is needed to fully elucidate its mechanisms of action, these findings underscore its potential as a tool for studying complex biological processes.

The safety profile of any chemical entity is paramount when considering its application in pharmaceuticals or materials science. In the case of O-2-(4-methylcyclohexylylhydroxymine, extensive characterization studies have been conducted to assess its stability under various conditions and its potential toxicity profile. These studies are essential for ensuring that any derivative or related compound developed using this molecule meets stringent safety standards before being used in clinical or industrial settings.

The future prospects for O-2-(4-methylcyclohexylylhydroxyamne are vast, particularly as new methodologies emerge for drug discovery and material design. Its unique structural features make it a versatile building block that can be modified or incorporated into larger systems with diverse functionalities. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific inquiry across multiple disciplines.